2-[2-[(4-Acetamidophenyl)sulfonylamino]-4-thiazolyl]acetic acid ethyl ester
Overview
Description
2-[2-[(4-acetamidophenyl)sulfonylamino]-4-thiazolyl]acetic acid ethyl ester is a sulfonamide.
Scientific Research Applications
Chemical Synthesis and Modifications
- The synthesis of related compounds to 2-[2-[(4-Acetamidophenyl)sulfonylamino]-4-thiazolyl]acetic acid ethyl ester involves various chemical processes. For instance, a similar compound, (2-methyl-propane-2-sulfonylimino) acetic acid ethyl ester, was synthesized from tert-butylsulfonamide, thionyl chloride, and ethyl glyoxylate, and used in allylation reactions (Schleusner et al., 2004).
- Another related study involved the acylation of ethyl ester and anilide of 2-amino-4-methylthiazole-5-carboxylic acid to form 2-acetyl(arylsulfonyl)amino derivatives (Dovlatyan et al., 2004).
Application in Dye Synthesis
- Ethyl 2-acetamido-3-cyano-5-carbethoxy thiophene-4-acetic acid ester, a compound closely related to the one , was used in the synthesis of novel styryl dyes. These dyes showed promising fluorescence in solution and dyeing properties on polyester (Rangnekar & Sabnis, 2007).
Development of Pharmaceutical Compounds
- A study on the synthesis of N-arylsulfonyl-2-aryl(hetaryl)aminoacetic acids involved hydrolytic transformations of similar compounds, leading to the production of N-arylsulfonyl-2-[4-carboxymethyloxy(or sulfanyl)phenyl]-2-aminoacetic acids. These compounds have potential pharmaceutical applications (Rudyakova et al., 2006).
Antimicrobial and Antitumor Activities
- Some derivatives of similar compounds, such as 2‐(2‐Cyano‐acetylamino)‐4,5,6,7‐tetrahydrobenzo[b]thiophene‐3‐carboxylic acid ethyl ester, were synthesized and evaluated for antioxidant and antitumor activities. These studies suggest potential applications in developing new therapeutic agents (Gouda & Abu‐Hashem, 2011).
Electrochemical and Polymer Studies
- Conducting polymers of related compounds, such as octanoic acid 2-thiophen-3-yl-ethyl ester, were synthesized and their electrochromic properties studied. These studies have implications for materials science and electronics (Sacan et al., 2006).
properties
Molecular Formula |
C15H17N3O5S2 |
---|---|
Molecular Weight |
383.4 g/mol |
IUPAC Name |
ethyl 2-[2-[(4-acetamidophenyl)sulfonylamino]-1,3-thiazol-4-yl]acetate |
InChI |
InChI=1S/C15H17N3O5S2/c1-3-23-14(20)8-12-9-24-15(17-12)18-25(21,22)13-6-4-11(5-7-13)16-10(2)19/h4-7,9H,3,8H2,1-2H3,(H,16,19)(H,17,18) |
InChI Key |
VISGQGQJQWSXHJ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CC1=CSC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C |
Canonical SMILES |
CCOC(=O)CC1=CSC(=N1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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